2-cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H24N6O/c1-3-14-12-15(21-17(20-14)13-4-5-13)23-8-10-24(11-9-23)18-19-7-6-16(22-18)25-2/h6-7,12-13H,3-5,8-11H2,1-2H3
• InChI Key: MIOOWOPMAATYCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=CC(=N4)OC
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

2-Cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine is an organic compound that has been studied for its potential applications in scientific research. This compound has an interesting structure, which is made up of two pyrimidine rings and a cyclopropyl group. It also has a piperazin-1-yl group attached to the 6-position of the pyrimidine ring. The compound has been studied for its ability to act as a ligand in coordination chemistry and as a building block for larger molecules. It has also been studied for its potential applications in drug discovery.

Mechanism of Action

2-Cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine has been studied for its ability to bind to metal ions. The compound is believed to form a six-membered chelate ring with the metal ion, which is stabilized by the presence of the piperazin-1-yl group. This chelate ring is believed to be responsible for the compound’s ability to bind to metal ions.
Biochemical and Physiological Effects
This compound has not been studied for its biochemical and physiological effects in humans or other organisms. However, the compound has been studied for its ability to bind to metal ions, which can be used to study the structure and function of metal-binding proteins. This can lead to a better understanding of the role of metal ions in biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

2-Cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine has several advantages and limitations for use in laboratory experiments. One advantage is that the compound is relatively easy to synthesize, which makes it a useful tool for research. Additionally, the compound has been studied for its ability to bind to metal ions, which can be used to study the structure and function of metal-binding proteins. A limitation of the compound is that it is not widely available, which can make it difficult to obtain for research purposes.

Future Directions

As 2-Cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine has been studied for its potential applications in scientific research, there are several potential future directions for research. One potential future direction is to study the compound’s ability to bind to other metal ions, such as magnesium and calcium, which could lead to a better understanding of the role of metal ions in biochemical and physiological processes. Additionally, further research could be conducted to explore the compound’s potential applications in drug discovery. Finally, research could be conducted to explore the compound’s ability to act as a building block for larger molecules with potential therapeutic applications.

Synthesis Methods

2-Cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine can be synthesized using a variety of methods. One method involves the reaction of 2-chloropropane with ethyl iodide in the presence of a base. This reaction yields a cyclopropane ring, which is then reacted with 4-methoxypyrimidine-2-yl piperazine in the presence of a base to produce the desired compound. Another method involves the reaction of ethyl chloroformate with 4-methoxypyrimidine-2-yl piperazine in the presence of a base to yield the desired compound.

Scientific Research Applications

2-Cyclopropyl-4-ethyl-6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyrimidine has been studied for its potential applications in scientific research. It has been used as a ligand in coordination chemistry, as a building block for larger molecules, and as a potential drug discovery tool. The compound has been studied for its ability to bind to metal ions, such as iron, copper, and zinc, which can be used to study the structure and function of metal-binding proteins. It has also been used as a building block for the synthesis of compounds with potential therapeutic applications.